Cas no 18158-16-2 (benzyl 5-oxo-1,4-diazepane-1-carboxylate)

benzyl 5-oxo-1,4-diazepane-1-carboxylate structure
18158-16-2 structure
Product Name:benzyl 5-oxo-1,4-diazepane-1-carboxylate
CAS No:18158-16-2
MF:C13H16N2O3
MW:248.277743339539
MDL:MFCD03426387
CID:50968
PubChem ID:2760254
Update Time:2025-04-18

benzyl 5-oxo-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Cbz-[1,4]Diazepan-5-one
    • 5-Oxo-[1,4]diazepane-1-carboxylic acid benzyl ester
    • Benzyl 5-Oxo-1,4-diazepane-1-carboxylate
    • AKOS009110988
    • EN300-1194533
    • SCHEMBL1570844
    • MFCD03426387
    • 18158-16-2
    • 5-Oxo-[1,4]diazepane-1-carboxylic acid benzylester
    • A13368
    • 5-Oxo-[1,4]diazepane-1-carboxylicacidbenzylester;1-CBZ-[1,4]DIAZEPAN-5-ONE
    • SY020419
    • 1-Cbz-1,4-diazepan-5-one
    • DTXSID30375076
    • FWIFVWFHEUKZII-UHFFFAOYSA-N
    • AS-37378
    • SB11682
    • CS-0038568
    • 1-Cbz-[1 pound not4]diazepan-5-one
    • FT-0630152
    • benzyl 5-oxo-1,4-diazepane-1-carboxylate
    • MDL： MFCD03426387
    • Inchi： 1S/C13H16N2O3/c16-12-6-8-15(9-7-14-12)13(17)18-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,14,16)
    • InChI Key： FWIFVWFHEUKZII-UHFFFAOYSA-N
    • SMILES： O(CC1C=CC=CC=1)C(N1CCC(NCC1)=O)=O

Computed Properties

  • Exact Mass: 248.11618
  • Monoisotopic Mass: 248.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 58.6A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.204
  • Boiling Point: 468.7 ℃ at 760 mmHg
  • Flash Point: 237.3°C
  • Refractive Index: 1.548
  • PSA: 58.64

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benzyl 5-oxo-1,4-diazepane-1-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:18158-16-2)benzyl 5-oxo-1,4-diazepane-1-carboxylate
Order Number:A13368
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):306.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:18158-16-2)benzyl 5-oxo-1,4-diazepane-1-carboxylate
A13368
Purity:99%
Quantity:25g
Price ($):306.0
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